D-myo-Inositol-2,4-diphosphate (sodium salt)
Overview
Description
The inositol phosphates are a family of mono- to poly-phosphorylated compounds that act as messengers, regulating cellular functions including cell cycling, apoptosis, differentiation, and motility. D-myo-Inositol-2,4-diphosphate is an intermediate compound, produced by the dephosphorylation of either inositol-2,3,4-triphosphate or inositol-2,4,5-triphosphate. The diphosphate can be further metabolized to produce inositol-2-monophosphate. The biological roles of D-myo-inositol-2,4-diphosphate remain to be determined.
Scientific Research Applications
Corrosion Inhibition : Myo-inositol phosphates, including forms similar to D-myo-Inositol-2,4-diphosphate, have been synthesized for use in preventing iron-gall-ink decay in cellulose items. This indicates potential applications in conservation and restoration of historical documents and artworks that are prone to iron-gall-ink corrosion (Šala, Kolar, Strlič, & Kočevar, 2006).
Soil Chemistry : Research on myo-inositol and its interaction with sodium trimetaphosphate suggests its relevance in understanding the non-biological pathways for the formation of inositol polyphosphates in soil. This can enhance our comprehension of soil chemistry and its nutrient cycles (Cosgrove, 1972).
Plant Biology : Myo-inositol derivatives are significant in plant biology, particularly in salt-stressed plants. For example, in the ice plant (Mesembryanthemum crystallinum), myo-inositol plays a role in sodium accumulation and stress response, indicating its importance in understanding plant adaptation to salinity (Nelson, Koukoumanos, & Bohnert, 1999).
Medical Research : Studies have explored the effects of myo-inositol hexaphosphate (closely related to D-myo-Inositol-2,4-diphosphate) on dystrophic calcifications in soft tissues. This suggests potential medical applications in preventing pathological tissue calcification (Grases, Perelló, Prieto, Simonet, & Torres, 2004).
Chemical Synthesis : Research into the synthesis of diphosphoinositol polyphosphates, which includes compounds like D-myo-Inositol-2,4-diphosphate, highlights their roles in eukaryotic biology and the challenges in their chemical synthesis due to the high density of phosphate groups (Pavlović, Thakor, & Jessen, 2016).
Dermatological Use : Myo-inositol hexakisphosphate's properties are linked to its dermatological applications, such as in preventing skin disorders and potentially inhibiting skin cancer. Studies on its absorption through the skin expand the understanding of its topical application and effectiveness (Grases, Perelló, Isern, & Prieto, 2005).
Microbiology : The biosynthesis of di-myo-inositol-1,1′-phosphate in hyperthermophilic archaea has been investigated, suggesting the use of myo-inositol as a precursor in this process. This research is crucial for understanding the metabolic pathways in extreme environments (Chen, Spiliotis, & Roberts, 1998).
properties
Molecular Formula |
C6H12O12P2 · 2Na |
|---|---|
Molecular Weight |
384.1 |
InChI |
InChI=1S/C6H14O12P2.2Na/c7-1-2(8)5(17-19(11,12)13)4(10)6(3(1)9)18-20(14,15)16;;/h1-10H,(H2,11,12,13)(H2,14,15,16);;/q;2*+1/p-2/t1-,2-,3+,4-,5?,6?;; |
InChI Key |
QGQLGMXVAUVPIQ-QPDUJGBESA-L |
SMILES |
O[C@@H]1[C@@H](O)[C@H](O)[C@H](OP([O-])(O)=O)[C@H](O)[C@H]1OP([O-])(O)=O.[Na+].[Na+] |
synonyms |
Ins(2,4)-P2 (sodium salt); 2,4-IP2 (sodium salt) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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